Cas no 2228001-64-5 (tert-butyl (1S,4R)-5-1-(aminomethyl)cyclohexyl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-1-(aminomethyl)cyclohexyl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228001-64-5
• MF: C₁₇H₃₀N₂O₂
• MW: 294.432304859161
• CID: 6350886
• PubChem ID: 165661753
• Update Time: 2025-10-31

tert-butyl (1S,4R)-5-1-(aminomethyl)cyclohexyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-1-(aminomethyl)cyclohexyl-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-[1-(aminomethyl)cyclohexyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-1881934
• 2228001-64-5

• Inchi： 1S/C17H30N2O2/c1-16(2,3)21-15(20)19-10-12-9-13(19)14(12)17(11-18)7-5-4-6-8-17/h12-14H,4-11,18H2,1-3H3/t12-,13-,14?/m0/s1
• InChI Key： ARWDYGBFYCVYOT-RFHHWMCGSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2C1(CN)CCCCC1)=O

Computed Properties

• Exact Mass: 294.230728204g/mol
• Monoisotopic Mass: 294.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (1S,4R)-5-1-(aminomethyl)cyclohexyl-2-azabicyclo2.1.1hexane-2-carboxylate

Research Brief on tert-butyl (1S,4R)-5-1-(aminomethyl)cyclohexyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228001-64-5)

The compound tert-butyl (1S,4R)-5-1-(aminomethyl)cyclohexyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228001-64-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic structure, combined with the tert-butyl ester and aminomethyl functionalities, makes it a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of protease inhibitors and GPCR modulators, leveraging its rigid framework to enhance binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the synthesis of a series of small-molecule inhibitors targeting the SARS-CoV-2 main protease. The study demonstrated that derivatives of tert-butyl (1S,4R)-5-1-(aminomethyl)cyclohexyl-2-azabicyclo[2.1.1]hexane-2-carboxylate exhibited potent inhibitory activity, with IC50 values in the nanomolar range. These findings underscore its potential as a valuable building block in antiviral drug discovery.

Another area of interest is the compound's application in central nervous system (CNS) drug development. A recent preprint on bioRxiv reported its use in the design of sigma-1 receptor ligands, which show promise for treating neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, as predicted by in silico models, further enhances its utility in CNS-targeted therapies.

From a synthetic chemistry perspective, advancements in the enantioselective preparation of this compound have been achieved using asymmetric hydrogenation and chiral auxiliary techniques. A 2022 paper in Organic Letters detailed a novel catalytic system that improved the yield and enantiomeric excess of the desired (1S,4R) isomer, addressing previous challenges in large-scale production.

Ongoing research is exploring the compound's potential in other therapeutic areas, including oncology and inflammation. Preliminary data from cell-based assays suggest that certain derivatives may modulate key signaling pathways involved in cancer progression. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic properties.

In conclusion, tert-butyl (1S,4R)-5-1-(aminomethyl)cyclohexyl-2-azabicyclo[2.1.1]hexane-2-carboxylate represents a promising scaffold in medicinal chemistry, with applications spanning multiple therapeutic areas. Its unique structural features, combined with recent synthetic advancements, position it as a valuable tool for drug discovery. Future research should focus on expanding its therapeutic potential and optimizing its drug-like properties for clinical translation.